Cas no 29878-26-0 (Octanediimidic acid,1,8-dimethyl ester)

Octanediimidic acid,1,8-dimethyl ester structure
29878-26-0 structure
Product Name:Octanediimidic acid,1,8-dimethyl ester
CAS No:29878-26-0
MF:C10H20N2O2
MW:200.278002738953
CID:265929
PubChem ID:34750
Update Time:2025-04-19

Octanediimidic acid,1,8-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanediimidic acid,1,8-dimethyl ester
    • dimethyl octanediimidate
    • Bismethyl suberimidate
    • LogP
    • Methyl 8-imino-8-methoxyoctanoate
    • octanoic acid, 8-imino-8-methoxy-, methyl ester
    • dimethylsuberimidate
    • Dimethyl octanediimidoate #
    • Dimethyl octanebis(imidate)
    • OCTANEDIIMIDIC ACID, 1,8-DIMETHYL ESTER
    • X85GK42ZU9
    • Octanediimidic acid, dimethyl ester
    • AKOS005173945
    • 29878-26-0
    • NS00087362
    • UNII-X85GK42ZU9
    • dimethyl octanebis(imidoate) dihydrochloride
    • DIMETHYL SUBERIMIDATE
    • SCHEMBL44286
    • MDL: MFCD00465576
    • Inchi: 1S/C10H20N2O2/c1-13-9(11)7-5-3-4-6-8-10(12)14-2/h11-12H,3-8H2,1-2H3
    • InChI Key: FRTGEIHSCHXMTI-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCC(=N)OC)=N

Computed Properties

  • Exact Mass: 201.13657
  • Monoisotopic Mass: 200.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1
  • Boiling Point: 247.4°Cat760mmHg
  • Flash Point: 103.4°C
  • Refractive Index: 1.453
  • PSA: 59.38
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